Cas no 596126-11-3 (Benzamide, N-[[3-(2-chlorophenyl)-5-isoxazolyl]methyl]-4-methoxy-)

• Product Name: Benzamide, N-[[3-(2-chlorophenyl)-5-isoxazolyl]methyl]-4-methoxy-
• CAS No: 596126-11-3
• MF: C₁₈H₁₅ClN₂O₃
• MW: 342.776303529739
• CID: 1619558
• Update Time: 2024-09-13

Benzamide, N-[[3-(2-chlorophenyl)-5-isoxazolyl]methyl]-4-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[[3-(2-chlorophenyl)-5-isoxazolyl]methyl]-4-methoxy-

• Inchi： 1S/C18H15ClN2O3/c1-23-13-8-6-12(7-9-13)18(22)20-11-14-10-17(21-24-14)15-4-2-3-5-16(15)19/h2-10H,11H2,1H3,(H,20,22)
• InChI Key： RRATWQZUWLMZHR-UHFFFAOYSA-N
• SMILES： C(NCC1ON=C(C2=CC=CC=C2Cl)C=1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 342.07725

Experimental Properties

• Density: 1.280±0.06 g/cm3(Predicted)
• Boiling Point: 565.7±50.0 °C(Predicted)
• PSA: 64.36
• pka: 13.37±0.46(Predicted)